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Compound Name: 4-Propylnonane
CAS No.: 6165-37-3
Cat. No.: B13802712
Get Quote
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For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current state of knowledge regarding 4-Propylnonane. A
thorough review of available scientific literature and chemical databases indicates a significant
gap in documented research applications for this specific branched alkane. While its
derivatives and related structures show utility in areas such as polymer synthesis, 4-
Propylnonane itself remains a largely unexplored molecule. This document aims to provide a
comprehensive summary of its known properties and to highlight a potential, albeit
hypothetical, research avenue inspired by a closely related compound, thereby serving as a
foundational resource for future investigations.

Physicochemical Properties of 4-Propylnonane

Quantitative data for 4-Propylnonane is primarily computational, sourced from chemical
databases. These properties are essential for its handling, purification, and analysis in any
potential research context.
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Property Value Source
Molecular Formula C12H26 [L1121[31[4115]
Molecular Weight 170.33 g/mol [3B1141[5]
CAS Number 6165-37-3 [11[2][41[5]
IUPAC Name 4-propylnonane [4]
Canonical SMILES CCcCccce(ceeyeece [1]
InChi Key QLKPGWNXMMBQMG- (4]
UHFFFAOYSA-N
Computed XLogP3-AA 6.4 [4]
Hydrogen Bond Donor Count 0 [1]14]
zzirnotgen Bond Acceptor 0 (4]
Rotatable Bond Count 8 [1][4]
Exact Mass 170.203450829 Da [4]
Topological Polar Surface Area 0 A2 [1114]
Heavy Atom Count 12 [1][4]
Complexity 70.1 [1114]

Potential Research Application: A Hypothetical
Pathway in Polymer Synthesis

While direct applications for 4-Propylnonane are not documented, a hypothetical application
for a closely related tertiary alcohol, 4-propylnonan-4-ol, has been proposed in the synthesis of
novel polyolefins.[6] This suggests a potential avenue of investigation for 4-Propylnonane
derivatives. The proposed synthesis involves the creation of a unique polyolefin,
poly(propylnonene), which could have applications in drug delivery and medical device
fabrication due to its potential for high solubility in organic solvents and compatibility with
hydrophobic active pharmaceutical ingredients.[6]
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Experimental Workflow: Synthesis of
Poly(propylnonene) from 4-Propylnonan-4-ol

The following diagram outlines the hypothetical two-step process for the synthesis of

poly(propylnonene).[6]

Step 1: Dehydration

4-Propylnonan-4-ol

'

Acid-Catalyzed Dehydration
(H2S04, 70-80°C)

'

Mixture of Propylnonene Isomers

Step 2: Polymerization

Ziegler-Natta Catalyst
(Triethylaluminum, Titanium tetrachloride)

o

Coordination Polymerization
(50°C, 24 hours)

Propylnonene Isomers

Poly(propylnonene)
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A diagram illustrating the hypothetical synthesis of poly(propylnonene).

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments in the hypothetical synthesis
of poly(propylnonene).[6]

Protocol 1: Synthesis of Propylnonene Isomers via
Dehydration of 4-Propylnonan-4-ol

This protocol outlines the acid-catalyzed dehydration of 4-propylnonan-4-ol to produce a
mixture of alkene isomers.[6]

Materials:

4-Propylnonan-4-ol

e Concentrated sulfuric acid (H2SOa4, 98%)

e Anhydrous magnesium sulfate (MgSQOa)

o Saturated sodium bicarbonate solution (NaHCO3)
o Deionized water

o Diethyl ether

» Round-bottom flask with distillation head

e Heating mantle

e Separatory funnel

Rotary evaporator

Procedure:
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To a 250 mL round-bottom flask, add 50.0 g of 4-propylnonan-4-ol.[6]

While stirring in an ice bath, slowly add 5.0 mL of concentrated sulfuric acid to the flask.[6]

Set up the flask for fractional distillation.[6]

Gently heat the mixture to 70-80°C. The alkene products will co-distill with water as they are
formed.[6]

Collect the distillate in a flask cooled in an ice bath.[6]

Continue distillation until no more organic product is observed.[6]

Transfer the distillate to a separatory funnel and wash with saturated sodium bicarbonate
solution, followed by deionized water.

Dry the organic layer with anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the diethyl ether using a rotary evaporator to
yield the propylnonene isomer mixture.

Protocol 2: Polymerization of Propylnonene Isomers

This protocol describes the coordination polymerization of the propylnonene isomers using a

Ziegler-Natta catalyst.[6]

Materials:

Propylnonene isomer mixture

Anhydrous hexane

Triethylaluminum solution

Titanium tetrachloride

Schlenk flasks

Cannula
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Procedure:

In a 500 mL Schlenk flask under an argon atmosphere, add 200 mL of anhydrous hexane.
Add 20.0 g of the propylnonene isomer mixture to the flask.[6]

In a separate Schlenk flask, prepare the catalyst by adding 100 mL of anhydrous hexane and
cooling to 0°C.[6]

Slowly add 1.0 mL of triethylaluminum solution, followed by the slow addition of 0.1 mL of
titanium tetrachloride. A brown precipitate will form.[6]

Age the catalyst suspension for 30 minutes at room temperature.[6]
Transfer the catalyst suspension to the monomer solution via cannula.[6]
Stir the reaction mixture vigorously at 50°C for 24 hours.[6]

Quench the reaction by the slow addition of acidified methanol.

Filter the resulting polymer and wash with methanol.

Dry the polymer under vacuum to a constant weight.

Conclusion and Future Outlook

The current body of scientific literature presents a clear void in the understanding and

application of 4-Propylnonane. While its basic physicochemical properties are computationally

predicted, its potential utility in materials science, drug development, or as a specialty chemical

remains to be determined. The hypothetical synthesis of a novel polyolefin from a related

alcohol, 4-propylnonan-4-ol, provides a conceptual starting point for exploring the reactivity of

similar C12 branched alkanes and their derivatives.[6]

Future research should focus on the following areas:

Experimental Verification of Physicochemical Properties: Establishing accurate,
experimentally determined data for properties such as boiling point, density, and viscosity.
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o Exploration of Synthesis and Derivatization: Developing efficient synthetic routes to 4-
Propylnonane and its functionalized derivatives.

» Screening for Biological Activity: Investigating the potential for 4-Propylnonane and its
derivatives to exhibit biological effects, which could be relevant for drug development.

» Materials Science Applications: Exploring the use of 4-Propylnonane as a building block or
additive in the development of new materials.

The lack of existing research on 4-Propylnonane signifies a unique opportunity for novel
discoveries. This guide serves to equip researchers with the foundational knowledge and a
conceptual framework to initiate such exploratory studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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